Cas no 875163-93-2 (2,2,2-Trichloro-1-4-(2-chloroacetyl)-1-methyl-1H-pyrrol-2-ylethan-1-one)

2,2,2-Trichloro-1-[4-(2-chloroacetyl)-1-methyl-1H-pyrrol-2-yl]ethan-1-one is a specialized organic compound featuring a trichloroacetyl group and a chloroacetyl-substituted pyrrole moiety. Its unique structure makes it valuable as an intermediate in synthetic organic chemistry, particularly for constructing complex heterocyclic frameworks. The presence of reactive functional groups, such as the trichloroacetyl and chloroacetyl substituents, enables selective transformations, including nucleophilic substitutions and cyclization reactions. This compound is particularly useful in pharmaceutical and agrochemical research, where it serves as a precursor for bioactive molecules. Its stability under controlled conditions and compatibility with various reaction conditions further enhance its utility in multistep syntheses. Proper handling is required due to its potential reactivity.

2,2,2-Trichloro-1-4-(2-chloroacetyl)-1-methyl-1H-pyrrol-2-ylethan-1-one structure

875163-93-2 structure

Product Name:2,2,2-Trichloro-1-4-(2-chloroacetyl)-1-methyl-1H-pyrrol-2-ylethan-1-one

CAS No:875163-93-2

MF:C₉H₇Cl₄NO₂

MW:302.969378709793

MDL:MFCD07838427

CID:3109069

PubChem ID:8899732

Update Time:2025-05-27

2,2,2-Trichloro-1-4-(2-chloroacetyl)-1-methyl-1H-pyrrol-2-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

- 2,2,2-trichloro-1-[4-(chloroacetyl)-1-methyl-1H-pyrrol-2-yl]ethanone
- 2,2,2-trichloro-1-[4-(2-chloroacetyl)-1-methyl-1H-pyrrol-2-yl]ethan-1-one
- 979-043-0
- Z164679570
- 2,2,2-trichloro-1-[4-(2-chloroacetyl)-1-methylpyrrol-2-yl]ethanone
- G38802
- EN300-23707
- 875163-93-2
- CS-0241726
- AKOS001199874
- C9H7Cl4NO2
- 2,2,2-trichloro-1-(4-(2-chloroacetyl)-1-methyl-1H-pyrrol-2-yl)ethan-1-one
- 2,2,2-Trichloro-1-4-(2-chloroacetyl)-1-methyl-1H-pyrrol-2-ylethan-1-one
- MDL： MFCD07838427
- Inchi： 1S/C9H7Cl4NO2/c1-14-4-5(7(15)3-10)2-6(14)8(16)9(11,12)13/h2,4H,3H2,1H3
- InChI Key： XVSQHCMJCFAFSI-UHFFFAOYSA-N
- SMILES： ClC(C(C1=CC(C(CCl)=O)=CN1C)=O)(Cl)Cl

Computed Properties

Exact Mass: 302.920139Da
Monoisotopic Mass: 300.923089Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 302
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 39.1Å²

2,2,2-Trichloro-1-4-(2-chloroacetyl)-1-methyl-1H-pyrrol-2-ylethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B589520-5mg	2,2,2-Trichloro-1-[4-(2-chloroacetyl)-1-methyl-1H-pyrrol-2-yl]ethan-1-one	875163-93-2		5mg	$ 50.00	2022-06-07
TRC	B589520-10mg	2,2,2-Trichloro-1-[4-(2-chloroacetyl)-1-methyl-1H-pyrrol-2-yl]ethan-1-one	875163-93-2		10mg	$ 65.00	2022-06-07
TRC	B589520-50mg	2,2,2-Trichloro-1-[4-(2-chloroacetyl)-1-methyl-1H-pyrrol-2-yl]ethan-1-one	875163-93-2		50mg	$ 95.00	2022-06-07
Enamine	EN300-23707-0.05g	2,2,2-trichloro-1-[4-(2-chloroacetyl)-1-methyl-1H-pyrrol-2-yl]ethan-1-one	875163-93-2	95%	0.05g	$46.0	2024-06-19
Enamine	EN300-23707-0.1g	2,2,2-trichloro-1-[4-(2-chloroacetyl)-1-methyl-1H-pyrrol-2-yl]ethan-1-one	875163-93-2	95%	0.1g	$73.0	2024-06-19
Enamine	EN300-23707-0.25g	2,2,2-trichloro-1-[4-(2-chloroacetyl)-1-methyl-1H-pyrrol-2-yl]ethan-1-one	875163-93-2	95%	0.25g	$105.0	2024-06-19
Enamine	EN300-23707-0.5g	2,2,2-trichloro-1-[4-(2-chloroacetyl)-1-methyl-1H-pyrrol-2-yl]ethan-1-one	875163-93-2	95%	0.5g	$197.0	2024-06-19
Enamine	EN300-23707-1.0g	2,2,2-trichloro-1-[4-(2-chloroacetyl)-1-methyl-1H-pyrrol-2-yl]ethan-1-one	875163-93-2	95%	1.0g	$284.0	2024-06-19
Enamine	EN300-23707-2.5g	2,2,2-trichloro-1-[4-(2-chloroacetyl)-1-methyl-1H-pyrrol-2-yl]ethan-1-one	875163-93-2	95%	2.5g	$558.0	2024-06-19
Enamine	EN300-23707-5.0g	2,2,2-trichloro-1-[4-(2-chloroacetyl)-1-methyl-1H-pyrrol-2-yl]ethan-1-one	875163-93-2	95%	5.0g	$825.0	2024-06-19